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Compound of Interest

Compound Name:
Methyl 5-methylthiazole-2-

carboxylate

Cat. No.: B1300352 Get Quote

Abstract: This document provides a comprehensive technical overview of Methyl 5-
methylthiazole-2-carboxylate, a heterocyclic compound of interest in various scientific

domains. While direct experimental data for this specific molecule is limited, this guide

synthesizes information based on its structural precursors and isomers to detail its chemical

properties, plausible synthesis routes, potential applications, and safety considerations. The

content is intended for researchers, chemists, and professionals in drug development, offering

a foundational understanding and framework for future investigation into this compound.

Chemical Identity and Properties
Methyl 5-methylthiazole-2-carboxylate belongs to the thiazole class of heterocyclic

compounds, characterized by a five-membered ring containing both sulfur and nitrogen atoms.

Its structure features a methyl group at the 5-position and a methyl ester at the 2-position,

which dictates its chemical reactivity and potential biological activity.

Table 1: Chemical Identifiers and Computed Properties
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Property Value Source

IUPAC Name
methyl 5-methyl-1,3-thiazole-2-

carboxylate
-

Molecular Formula C₆H₇NO₂S Computed

Molecular Weight 157.19 g/mol [1][2]

Canonical SMILES COC(=O)C1=NC=C(S1)C -

InChI Key
WJPVCUYKYLWTPC-

UHFFFAOYSA-N
[2]

CAS Number
1286744-61-3 (related

structure)
[3]

Polar Surface Area 67.4 Å² [2]

Rotatable Bond Count 2 [2]

Table 2: Physicochemical Properties (Predicted and from Related Compounds)

Property Value Notes

Appearance
White to off-white crystalline

powder

Based on related thiazole

compounds[4]

Melting Point Not available

Precursor acid (5-

methylthiazole-2-carboxylic

acid) has a melting point.

Boiling Point ~298.7 °C at 760 mmHg
Predicted for related

structures[5]

Solubility
Insoluble in water, soluble in

organic solvents

General property for similar

esters

Density ~1.4 g/cm³
Predicted for related

structures[5]
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Synthesis and Manufacturing
The primary route for synthesizing Methyl 5-methylthiazole-2-carboxylate is through the

esterification of its corresponding carboxylic acid, 5-methylthiazole-2-carboxylic acid. This is a

standard organic chemistry reaction that can be adapted for various scales.

Experimental Protocol: Fischer Esterification of 5-
Methylthiazole-2-carboxylic acid
Objective: To synthesize Methyl 5-methylthiazole-2-carboxylate via acid-catalyzed

esterification.

Materials:

5-Methylthiazole-2-carboxylic acid (1.0 eq)

Methanol (CH₃OH) (as solvent, large excess)

Concentrated Sulfuric Acid (H₂SO₄) (catalytic amount, e.g., 0.1 eq)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)

Dichloromethane (DCM) or Ethyl Acetate (EtOAc) for extraction

Procedure:

A solution of 5-methylthiazole-2-carboxylic acid in methanol is prepared in a round-bottom

flask equipped with a reflux condenser.

A catalytic amount of concentrated sulfuric acid is carefully added to the solution.

The reaction mixture is heated to reflux and maintained at this temperature for 4-6 hours.

Reaction progress can be monitored by Thin Layer Chromatography (TLC).
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After completion, the mixture is cooled to room temperature, and the excess methanol is

removed under reduced pressure using a rotary evaporator.

The residue is redissolved in an organic solvent like dichloromethane and washed

sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid

catalyst), and brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

evaporated to yield the crude Methyl 5-methylthiazole-2-carboxylate.

Further purification can be achieved through column chromatography or recrystallization if

necessary.

Synthesis Workflow Diagram

5-Methylthiazole-2-
carboxylic acid Esterification

Methanol (CH3OH)
 H2SO4 (cat.)

 Reflux Workup & PurificationCrude Product Methyl 5-methylthiazole-
2-carboxylate

Purified Product

Click to download full resolution via product page

General workflow for the synthesis of Methyl 5-methylthiazole-2-carboxylate.

Potential Applications and Biological Significance
While specific applications for Methyl 5-methylthiazole-2-carboxylate are not extensively

documented, the thiazole moiety is a privileged scaffold in medicinal chemistry and materials

science. Thiazole-containing compounds exhibit a wide range of biological activities.

Pharmaceutical Development: The thiazole ring is a key component in numerous approved

drugs. By analogy to its isomers and related compounds, this molecule serves as a valuable

intermediate for synthesizing more complex, biologically active molecules.[4] Related

structures, such as Methyl 2-methylthiazole-5-carboxylate, have been investigated for

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1300352?utm_src=pdf-body
https://www.benchchem.com/product/b1300352?utm_src=pdf-body-img
https://www.benchchem.com/product/b1300352?utm_src=pdf-body
https://www.benchchem.com/product/b1300352?utm_src=pdf-body
https://www.chemimpex.com/products/44039
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


antimicrobial, antifungal, antiviral, and antitumor properties.[1] It is plausible that Methyl 5-
methylthiazole-2-carboxylate could be a building block for developing novel therapeutic

agents.

Agrochemicals: Thiazole derivatives are used in the formulation of pesticides and herbicides,

contributing to crop protection and improved agricultural yields.[4]

Flavor and Fragrance Industry: Thiazole compounds are known for their unique aromatic

profiles and are sometimes used in the formulation of flavoring agents and fragrances.[4][6]

Enzyme Inhibition: The isomer, Methyl 2-methylthiazole-5-carboxylate, has been identified as

an inhibitor of xanthine oxidase, an enzyme involved in purine metabolism.[1] This suggests

that Methyl 5-methylthiazole-2-carboxylate could be explored for similar enzyme-

modulating activities.

Logical Relationship Diagram
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Thiazole Core Structure

Methyl 5-methylthiazole-
2-carboxylate

Potential Applications:

 • Pharmaceutical Intermediates
 • Agrochemical Synthesis

 • Flavor & Fragrance Components
 • Materials Science

 as a versatile
 building block

Click to download full resolution via product page

Logical relationship of the core structure to potential applications.

Safety and Handling
Safety information for Methyl 5-methylthiazole-2-carboxylate is not directly available. The

following data is extrapolated from safety data sheets (SDS) of its precursor acid and structural

isomers.[2][7][8]

Table 3: GHS Hazard Information (Inferred)
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Hazard Class Statement

Acute Toxicity, Oral H302: Harmful if swallowed[2]

Skin Corrosion/Irritation H315: Causes skin irritation[2]

Serious Eye Damage/Irritation H319: Causes serious eye irritation[2]

STOT, Single Exposure H335: May cause respiratory irritation[2]

Handling and Storage Recommendations:

Handling: Use in a well-ventilated area.[3] Avoid breathing dust, fumes, or vapors.[3] Avoid

contact with skin, eyes, and clothing.[9] Wear appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat.[3]

Storage: Store in a cool, dry, and well-ventilated place.[9] Keep the container tightly closed

and store locked up.[7]

First Aid:

If Inhaled: Remove the person to fresh air and keep comfortable for breathing.[7]

If on Skin: Wash with plenty of water. If irritation occurs, seek medical attention.[7]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[7]

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[2]

Conclusion
Methyl 5-methylthiazole-2-carboxylate is a heterocyclic compound with significant potential

as a synthetic intermediate in various fields, particularly in the development of new

pharmaceuticals and agrochemicals. While direct experimental data remains sparse, its

properties and reactivity can be reasonably inferred from its chemical structure and the

behavior of closely related compounds. The synthesis is achievable through standard

esterification protocols. Future research is necessary to fully characterize its physicochemical
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properties, explore its biological activities, and validate its potential applications. This guide

serves as a foundational resource to stimulate and support such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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